4-methyl-3-(trifluoromethyl)-1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-methyl-5-(trifluoromethyl)-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C12H9F6N3O/c1-20-9(12(16,17)18)19-21(10(20)22)6-7-3-2-4-8(5-7)11(13,14)15/h2-5H,6H2,1H3
• InChI Key: ZNMDKDXNALCFSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CC2=CC(=CC=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H9F6N3O
• Molecular Weight: 325.21 g/mol

Description

4-methyl-3-(trifluoromethyl)-1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C12H9F6N3O and its molecular weight is 325.214. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-3-(trifluoromethyl)-1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-3-(trifluoromethyl)-1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organometallic Complexes and Catalysis

Half-sandwich Ruthenium(II) complexes incorporating 1,2,3-triazole-based organosulfur/-selenium ligands have been synthesized through click reactions. These complexes show significant catalytic activity in the oxidation of alcohols and transfer hydrogenation of ketones, demonstrating the utility of triazole derivatives in enhancing catalytic efficiencies (Saleem et al., 2013). Similarly, Cp*RhIII/IrIII complexes with 1,2,3-triazole-based organochalcogen ligands have been explored for their catalytic capabilities, highlighting the role of these triazole derivatives in facilitating diverse organic transformations (Saleem et al., 2014).

Antimicrobial and Antioxidant Activities

New 1,2,4-triazoles featuring a difluoro(heteroaryl)methyl moiety have been designed and synthesized, showcasing significant antifungal activities against yeasts and filamentous fungi. This underlines the potential of triazole derivatives in developing new antifungal agents (Eto et al., 2000). Additionally, novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives have been synthesized, characterized, and evaluated for their in vitro antioxidant activities, suggesting their use as antioxidants in various applications (Yüksek et al., 2015).

Molecular Synthesis and Characterization

Triazole derivatives have been synthesized using a click chemistry approach, leading to the structural elucidation and DFT studies of newly synthesized compounds. These studies contribute to our understanding of the molecular structures and potential applications of triazole derivatives in materials science and pharmaceutical chemistry (Ahmed et al., 2016).